Cas no 81409-74-7 (6-Allyl-8b-carboxyergoline)

• Product Name: 6-Allyl-8b-carboxyergoline
• CAS No: 81409-74-7
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 60334
• PubChem ID: 14380957
• Update Time: 2025-04-18

6-Allyl-8b-carboxyergoline Chemical and Physical Properties

Names and Identifiers

• 6-(2-Propenyl)dihydrolysergic acid
• (8b)-6-Allylergoline-8-carboxylic acid
• 6-Allyl-8β-carboxyergoline
• (8β)-6-Allylergoline-8-carboxylic acid
• 6-(2-PROPENYL)-ERGOLINE-8-CARBOXYLIC ACID
• Ergoline-8-carboxylic acid, 6-(2-propen-1-yl)-, (8beta)-
• CABERGOLINE IMPURITY A [EP IMPURITY]
• (6aR,9R,10aR)-7-Allyl-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxylic acid
• 1A04W9L14A
• UNII-1A04W9L14A
• Cabergoline specified impurity A [EP]
• 6-Allyl-8beta-carboxyergoline
• (6aR,9R,10aR)-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxylic acid
• SCHEMBL1891067
• 6-ALLYL-8.BETA.-CARBOXYERGOLINE
• Q27252140
• 81409-74-7
• FCE-21589
• (6aR,9R,10aR)-7-(Prop-2-enyl)-4,6,6a,7,8,9,10,10a-octahydroindolo(4,3-fg)quinoline-9-carboxylic acid
• ERGOLINE-8-CARBOXYLIC ACID, 6-(2-PROPEN-1-YL)-, (8.BETA.)-
• FCE21589
• 6-Allyl-8b-carboxyergoline

• Inchi： 1S/C18H20N2O2/c1-2-6-20-10-12(18(21)22)7-14-13-4-3-5-15-17(13)11(9-19-15)8-16(14)20/h2-5,9,12,14,16,19H,1,6-8,10H2,(H,21,22)/t12-,14-,16-/m1/s1
• InChI Key： YAICYXFUKKMAKO-XNRPHZJLSA-N
• SMILES： OC([C@H]1CN(CC=C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1)=O

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.258
• Melting Point: >160oC(dec.)
• Boiling Point: 530.4±50.0 °C at 760 mmHg
• Flash Point: 274.6±30.1 °C
• Refractive Index: 1.65
• Solubility: Dioxane (Sparingly), DMSO, Methanol (Sparingly)
• PSA: 56.33000
• LogP: 2.70660
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

6-Allyl-8b-carboxyergoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergic acids